Cas no 647023-78-7 (2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-)

2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]- structure
647023-78-7 structure
Product Name:2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
CAS No:647023-78-7
MF:C12H10O3
MW:202.206003665924
CID:418202
PubChem ID:71379057
Update Time:2025-04-19

2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
    • 5-[3-(hydroxymethyl)phenyl]furan-2-carbaldehyde
    • SCHEMBL21381230
    • DTXSID30801648
    • 647023-78-7
    • Inchi: 1S/C12H10O3/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-6,8,13H,7H2
    • InChI Key: DAWNNDWJJPZENZ-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1C1=CC=CC(CO)=C1

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.44
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